Cas no 81265-52-3 ([4-(2H-indazol-2-yl)phenyl]acetic acid)

• Product Name: [4-(2H-indazol-2-yl)phenyl]acetic acid
• CAS No: 81265-52-3
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1803603
• PubChem ID: 54725
• Update Time: 2025-04-21

[4-(2H-indazol-2-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(2H-indazol-2-yl)phenyl]acetic acid
• 2-(4-indazol-2-ylphenyl)acetic acid
• Acido (4-(2H-indazol-2-il)fenil)acetico
• (p-(2H-Indazol-2-yl)phenyl)acetic acid
• ACETIC ACID, (p-(2H-INDAZOL-2-YL)PHENYL)-
• M.G. 18749
• 81265-52-3
• Acido (4-(2H-indazol-2-il)fenil)acetico [Italian]
• DTXSID60231015

• Inchi： 1S/C15H12N2O2/c18-15(19)9-11-5-7-13(8-6-11)17-10-12-3-1-2-4-14(12)16-17/h1-8,10H,9H2,(H,18,19)
• InChI Key： HYUBBCGUOPYPIS-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)N1C=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų